Cas no 67646-80-4 (3-Butyloxetane-3-carboxylic acid)

• Product Name: 3-Butyloxetane-3-carboxylic acid
• CAS No: 67646-80-4
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 2798122
• PubChem ID: 19847173
• Update Time: 2025-04-21

3-Butyloxetane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Butyloxetane-3-carboxylic acid
• SCHEMBL10536715
• 67646-80-4
• DTXSID20600566

• Inchi： 1S/C8H14O3/c1-2-3-4-8(7(9)10)5-11-6-8/h2-6H2,1H3,(H,9,10)
• InChI Key： XGHBJJFGKXCXDU-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)(C1)CCCC

Computed Properties

• Exact Mass: 158.094294304Da
• Monoisotopic Mass: 158.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų